5-Fluoro-2-(2-methoxyphenoxy)phenylamine
Overview
Description
Scientific Research Applications
Proteomics Research
5-Fluoro-2-(2-methoxyphenoxy)phenylamine: is utilized as a specialty product in proteomics research . Proteomics, the large-scale study of proteins, is crucial for understanding cellular processes. This compound may be involved in the identification and quantification of proteins, the study of protein-protein interactions, and the investigation of post-translational modifications.
Organic Synthesis
In the field of organic synthesis, 5-Fluoro-2-(2-methoxyphenoxy)phenylamine serves as a building block for the synthesis of more complex molecules . Its structure allows for various chemical reactions, including nucleophilic substitutions and electrophilic additions, which are fundamental in creating new compounds for further research or therapeutic use.
Pharmacological Studies
This compound has potential applications in pharmacology, particularly in the development of new drugs . Its molecular structure could be modified to produce analogs with desirable pharmacokinetic and pharmacodynamic properties. It may also serve as a reference compound in the study of drug-receptor interactions.
Chemical Synthesis
5-Fluoro-2-(2-methoxyphenoxy)phenylamine: is used in chemical synthesis as a precursor or intermediate . It can participate in various chemical reactions to produce a wide range of chemicals, including pharmaceuticals, agrochemicals, and polymers.
Material Science
In material science, this compound could be used to develop new materials with specific properties . Its incorporation into polymers or coatings could enhance the material’s characteristics, such as thermal stability, electrical conductivity, or chemical resistance.
Environmental Applications
While specific environmental applications of 5-Fluoro-2-(2-methoxyphenoxy)phenylamine are not well-documented, compounds like this can be studied for their environmental fate and impact . Research could focus on its biodegradability, potential as an environmental pollutant, and effects on ecosystems.
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 5-Fluoro-2-(2-methoxyphenoxy)phenylamine are currently unknown. This compound is a specialty product used in proteomics research
Biochemical Pathways
The biochemical pathways affected by 5-Fluoro-2-(2-methoxyphenoxy)phenylamine As a specialty product for proteomics research , it may be involved in various biochemical reactions
Pharmacokinetics
The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of 5-Fluoro-2-(2-methoxyphenoxy)phenylamine are not well-studied. Its impact on bioavailability is also unknown. The compound has a molecular weight of 233.24 , which may influence its pharmacokinetic properties.
Result of Action
The molecular and cellular effects of 5-Fluoro-2-(2-methoxyphenoxy)phenylamine As a specialty product for proteomics research , it may have various effects on cellular processes
Action Environment
The action, efficacy, and stability of 5-Fluoro-2-(2-methoxyphenoxy)phenylamine can be influenced by various environmental factors.
properties
IUPAC Name |
5-fluoro-2-(2-methoxyphenoxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO2/c1-16-12-4-2-3-5-13(12)17-11-7-6-9(14)8-10(11)15/h2-8H,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEZYOWBIKFOMAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OC2=C(C=C(C=C2)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-(2-methoxyphenoxy)phenylamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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